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Compound of Interest

Compound Name: Isobutyl methacrylate

Cat. No.: B147139

An In-depth Technical Guide to the Health and Safety Considerations of Isobutyl Methacrylate
in the Laboratory

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isobutyl methacrylate (IBMA) is a versatile monomer widely utilized in the synthesis of
polymers and resins for various applications in the biomedical and pharmaceutical fields. As
with any reactive chemical, a thorough understanding of its potential hazards and the
implementation of robust safety protocols are paramount for ensuring the well-being of
laboratory personnel. This guide provides comprehensive health and safety information for the
handling of isobutyl methacrylate in a research and development setting, with a focus on
quantitative data, detailed experimental protocols, and clear visual workflows.

Hazard Identification and Classification

Isobutyl methacrylate is classified as a hazardous substance. The Globally Harmonized
System (GHS) of Classification and Labelling of Chemicals provides a standardized framework
for communicating its hazards.

GHS Classification of Isobutyl Methacrylate[1][2]
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Hazard Class Category Hazard Statement
o H226: Flammable liquid and
Flammable Liquids 3
vapor
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation
) o H317: May cause an allergic
Skin Sensitization 1 _ _
skin reaction
Specific Target Organ Toxicity H335: May cause respiratory
(Single Exposure) irritation
Hazardous to the Aquatic o
3 H402: Harmful to aquatic life

Environment, Acute Hazard

Physicochemical and Toxicological Data

A clear understanding of the physicochemical and toxicological properties of isobutyl
methacrylate is essential for a comprehensive risk assessment.

Physical and Chemical Properties
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Property Value Reference
Molecular Formula CsH1402 [3]
Molecular Weight 142.20 g/mol [41[5]
Appearance Colorless liquid [31[6]
Odor Characteristic, ester-like [2]
Boiling Point 155 °C (311 °F) at 760 mmHg [3][4]6]
Melting Point -61 °C [5]
Flash Point 49 °C (120 °F) [3]1[4][5]
Density 0.886 g/mL at 25 °C [3]
Vapor Pressure 3.63 mmHg at 25 °C [6]
Water Solubility Insoluble (<1 mg/mL) [4]
log Kow (Octanol-Water
iy . 2.66 [5]
Partition Coefficient)
Autoignition Temperature 390 °C [5]
Endpoint Species Route Value Reference
Acute Oral
o Rat Oral 9590 mg/kg bw [5]
Toxicity (LD50)
) 29.7 mg/L
Acute Inhalation .
o Mouse Inhalation (approx. 5000 [7]
Toxicity (LC50)
ppm)
>2000 mg/kg bw
Acute Dermal ) (for butyl
Rabbit Dermal [7]

Toxicity (LD50)

methacrylate as

an analogue)
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Health Effects and Mechanisms of Toxicity
Health Effects

 Skin Irritation: Direct contact can cause redness, itching, and inflammation.[7]
e Eye Irritation: Vapors and direct contact can cause serious eye irritation.[7]

o Respiratory Irritation: Inhalation of vapors may irritate the respiratory tract, leading to
coughing and shortness of breath.[7]

o Skin Sensitization: Isobutyl methacrylate is a known skin sensitizer.[8] Repeated or
prolonged contact may lead to an allergic skin reaction (allergic contact dermatitis).[8]
Methacrylate esters can also cross-react with each other.[8]

» Systemic Toxicity: While acute systemic toxicity is low, prolonged or high-level exposure
should be avoided.[7] The primary metabolic pathway is hydrolysis to methacrylic acid and

isobutanol.[7]

Mechanism of Skin Sensitization

The skin sensitization potential of methacrylate esters is attributed to their chemical reactivity.
The a,B-unsaturated carbonyl group in the methacrylate structure can act as a Michael
acceptor, allowing it to react with nucleophilic amino acid residues in skin proteins to form
covalent adducts. These modified proteins can be recognized as foreign by the immune
system, initiating an allergic response.

Click to download full resolution via product page
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Caption: Skin sensitization pathway for isobutyl methacrylate.

Laboratory Handling and Storage

Adherence to strict handling and storage protocols is crucial to minimize exposure and prevent

hazardous situations.

Workflow for Safe Handling of Isobutyl Methacrylate
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Gandle Isobutyl Methacrylata
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Gollow Spill Cleanup ProtocoD No
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[Store in a Cool, Dark, Well-Ventilated Area
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Chemical Spill Occurs

Alert others in the area

Y
Evacuate if necessary
Y

Assess the spill

s>

No Yes

Don appropriate PPE

[Major Spill: Call Emergency Services)
Y

Contain the spill

A

Gbsorb with inert materiaD

A

(Collect absorbed materiaD

A

(Dispose of as hazardous Waste]
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Y Y
Report the incident
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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